Cas no 2386202-49-7 (2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene)

• Product Name: 2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene
• CAS No: 2386202-49-7
• MF: C₈H₅ClF₃IO
• MW: 336.48
• CID: 5079898
• Update Time: 2025-05-19

2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene

• Inchi： 1S/C8H5ClF3IO/c1-14-4-2-5(8(10,11)12)7(9)6(13)3-4/h2-3H,1H3
• InChI Key： YPGODZQDZWCLJX-UHFFFAOYSA-N
• SMILES： C(C1C(=C(I)C=C(OC)C=1)Cl)(F)(F)F

Additional information on 2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene

Introduction to 2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene (CAS No. 2386202-49-7)

2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 2386202-49-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This benzenoid derivative features a unique structural motif comprising a chloro, iodo, methoxy, and trifluoromethyl substituent at specific positions on the aromatic ring. The combination of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural complexity of 2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene arises from the interplay between its electron-withdrawing and electron-donating groups. The presence of the iodo substituent at the 1-position enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl frameworks. Meanwhile, the trifluoromethyl group at the 3-position imparts lipophilicity and metabolic stability, attributes that are highly valued in drug design. The methoxy group at the 5-position further modulates electronic properties, influencing both solubility and binding affinity.

In recent years, 2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene has been explored as a key building block in the synthesis of pharmacologically relevant compounds. Its applications span across various therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders. For instance, researchers have leveraged its scaffold to develop inhibitors targeting kinases and other enzymes overexpressed in cancer cells. The trifluoromethyl moiety, in particular, has been shown to enhance binding interactions with biological targets due to its ability to stabilize cationic species and improve pharmacokinetic profiles.

One notable application of 2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene is in the synthesis of small-molecule modulators of immune checkpoint receptors. These receptors play a critical role in regulating immune responses and have become attractive therapeutic targets for treating cancer and autoimmune diseases. By employing palladium-catalyzed cross-coupling reactions, chemists can efficiently incorporate diverse aryl groups derived from this compound into more complex molecules with enhanced specificity and potency. Such derivatives have shown promise in preclinical studies for their ability to modulate immune cell function without significant off-target effects.

The pharmaceutical industry has also explored 2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene as a precursor for CNS-active agents. The structural features of this compound contribute to its potential as a ligand for neurotransmitter receptors, including serotonin and dopamine receptors. Modifications at the chloro, iodo, and methoxy positions allow for fine-tuning of pharmacological properties, enabling the development of compounds with desired receptor selectivity. Preliminary studies suggest that derivatives of this scaffold may exhibit antidepressant or anxiolytic effects, making them candidates for further clinical investigation.

From an agrochemical perspective, 2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene serves as a valuable intermediate in synthesizing novel pesticides and herbicides. Its structural motifs are reminiscent of established bioactive compounds that target plant pathogens or pests. By incorporating additional functional groups or altering substitution patterns, researchers can generate molecules with improved efficacy against resistant strains while maintaining environmental safety profiles. This aligns with the growing demand for sustainable agricultural solutions that minimize ecological impact.

The synthetic utility of 2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene extends beyond pharmaceuticals and agrochemicals into materials science applications. For example, its ability to undergo cross-coupling reactions makes it suitable for constructing organic semiconductors and light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like trifluoromethyl enhances charge transport properties, which are critical for device performance. Such applications highlight the compound's versatility beyond traditional life science domains.

In conclusion,2-Chloro-1-iodo-5-methoxy-3-(trifluoromethyl)benzene (CAS No. 2386202-49-7) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse synthetic pathways leading to bioactive molecules with potential therapeutic applications in oncology, immunology, and CNS disorders. Additionally,2-Chloro -1 -iodo -5 -methoxy -3 -(trifluoromethyl )benzene continues to be explored for agrochemical usesand advanced materials development . As research progresses ,this compound is expected to remaina cornerstone in synthetic chemistry efforts aimed at discovering next-generation innovative solutions .